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Compound of Interest

Allyl(diisopropylamino)dimethylsila
Compound Name:
ne

Cat. No.: B025410

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the proper handling
and disposal of Allyl(diisopropylamino)dimethylsilane. Adherence to these procedures is
essential for ensuring laboratory safety and experimental integrity.

Chemical Safety and Hazard Information

Allyl(diisopropylamino)dimethylsilane is a combustible liquid that can cause skin and eye
irritation.[1] It is also sensitive to air and moisture.[2] Proper personal protective equipment
(PPE) and handling procedures are mandatory to minimize exposure and ensure a safe
working environment.

Quantitative Data Summary

For quick reference, the table below summarizes the key quantitative data for
Allyl(diisopropylamino)dimethylsilane.
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Property

Value

Molecular Formula

C11H25NSi

Molecular Weight 199.41 g/mol [3]
Boiling Point 80 °C[4]

Melting Point <0°C[4][5]
Density 0.815 g/cm3[4][5]
Refractive Index 1.4470[4][5]
Flash Point 62°C

Storage Temperature 2-8°C[5][6]

Hydrolytic Sensitivity

Reacts rapidly with moisture, water, and protic

solvents

Personal Protective Equipment (PPE)

The following PPE is required when handling Allyl(diisopropylamino)dimethylsilane to

protect against skin and eye contact, and inhalation of vapors.

PPE Category

Specific Requirements

Hand Protection

Neoprene or nitrile rubber gloves.[1]

Eye Protection

Chemical goggles.[1] Contact lenses should not

be worn.[1]

Skin and Body

Wear suitable protective clothing.[1]

Respiratory

Use in a well-ventilated area. If inhalation
exposure is possible, respiratory protection

equipment is recommended.[1]

Emergency eye wash fountains and safety showers must be readily available in the immediate
vicinity of any potential exposure.[1]
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Operational Plan: Step-by-Step Handling Protocol

All transfers and handling should be conducted under a dry, inert atmosphere of nitrogen or
argon.[1]

e Preparation:

[e]

Ensure the work area is clean, dry, and well-ventilated, preferably within a fume hood.

o

Assemble all necessary glassware and ensure it is dry.

[¢]

Have all required PPE on and readily accessible.

[¢]

Prepare a quenching solution (e.g., isopropanol) and a spill kit.

e Handling and Transfer:

o

Ground and bond the container and receiving equipment to prevent static discharge.[1]

[¢]

Use only non-sparking tools.[1]

[¢]

Carefully unseal the container under an inert atmosphere.

[e]

Transfer the required amount of the chemical using a dry syringe or cannula.

o

After transfer, securely seal the container under an inert atmosphere.
o Post-Handling:
o Clean any contaminated surfaces promptly.

o Wash hands and other exposed areas with mild soap and water after handling is
complete.[1]

o Contaminated clothing should be removed and washed before reuse.[1]

Disposal Plan
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Proper disposal of Allyl(diisopropylamino)dimethylsilane and its waste is crucial to prevent
environmental contamination and ensure safety.

e Unused Product and Contaminated Materials:
o Dispose of in a safe manner in accordance with local and national regulations.[1]

o Waste can be absorbed onto an inert material like clay or vermiculite and disposed of as
solid waste.[7]

o Alternatively, the material can be hydrolyzed by slowly adding it to water in a fume hood.
The resulting aqueous layer containing diisopropylamine should be neutralized with
hydrochloric acid. The organic layer may then be incinerated.[7]

o Empty Containers:
o Handle empty containers with care as they may contain residual vapors.
e Sewage Disposal:

o Do not dispose of waste into the sewer system.[1]

Emergency Procedures
« Spills:

o Contain any spills with dikes or absorbents to prevent migration into sewers or streams.[1]

o Clean up spills as soon as possible using an absorbent material and collect it in a suitable
container for disposal.[1]

o Use only non-sparking tools during cleanup.[1]
e First Aid:

o After Inhalation: Move the victim to fresh air and keep them at rest. Seek medical advice if
feeling unwell.[1]

o After Skin Contact: Wash with plenty of soap and water. Get medical advice/attention.[1]
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o After Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes.
Remove contact lenses if present and easy to do. Continue rinsing and get medical
advice/attention.[1]

o After Ingestion: Never give anything by mouth to an unconscious person.[1]

Workflow for Safe Handling of
Allyl(diisopropylamino)dimethyisilane
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Caption: Workflow for the safe handling and disposal of
Allyl(diisopropylamino)dimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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